1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine

• Molecular Formula: C45H78NO8P
• Molecular Weight: 792.1 g/mol
• InChI: InChI=1S/C45H78NO8P/c1-3-5-7-9-11-13-15-17-19-20-21-22-24-26-28-30-32-34-36-38-45(48)54-43(42-53-55(49,50)52-40-39-46)41-51-44(47)37-35-33-31-29-27-25-23-18-16-14-12-10-8-6-4-2/h5,7,11,13,17,19,21-22,26,28,32,34,43H,3-4,6,8-10,12,14-16,18,20,23-25,27,29-31,33,35-42,46H2,1-2H3,(H,49,50)/b7-5-,13-11-,19-17-,22-21-,28-26-,34-32-/t43-/m1/s1
• InChIKey: XYYHNDVKALDFHQ-OXHZBIAZSA-N

1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (18:0-22:6 PE): Structure, Class and Fundamental Membrane Properties

1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (18:0-22:6 PE; CAS 96998-01-5) is a mixed-chain glycerophospholipid of the phosphatidylethanolamine (PE) class [1]. It features a saturated stearic acid (18:0) at the sn-1 position and a highly polyunsaturated docosahexaenoic acid (DHA, 22:6 n-3) at the sn-2 position [2]. This asymmetric acyl chain architecture, combining a fully saturated chain with a chain possessing six cis double bonds, imparts unique biophysical properties, including a pronounced tendency to form nonlamellar inverted hexagonal (H₂₂) phases even at physiological temperatures [3]. The compound is a zwitterionic lipid with a small phosphoethanolamine headgroup, which, in conjunction with its bulky polyunsaturated sn-2 chain, gives it a strong negative intrinsic curvature [3]. It is widely employed as a defined model lipid in membrane biophysics, liposome formulation, and studies of lipid-protein interactions and lipid-mediated signaling events [2].

Membrane biophysics studies requiring nonlamellar inverted hexagonal (H_II) phase propensity at physiological temperatures

Liposome formulation research where negative intrinsic curvature promotes fusion-competent bilayers

PE-specific signaling and neurobehavioral pharmacology assays that differentiate ethanolamine vs. choline headgroup responses

• [1] FoodB. Showing metabocard for PE(18:0/22:6(4Z,7Z,10Z,13Z,16Z,19Z)). FoodDB Version 1.0. View Source
• [2] BOC Sciences. 18:0-22:6 PE Product Page. View Source
• [3] Shaikh SR, Brzustowicz MR, Stillwell W, Wassall SR. Formation of inverted hexagonal phase in SDPE as observed by solid-state 31P NMR. Biochem Biophys Res Commun. 2001;286(4):758-763. View Source

Why 18:0-22:6 PE Cannot Be Substituted by a Generic 'PE' or 'DHA-Containing' Lipid in Research Applications

Substituting 18:0-22:6 PE with other phosphatidylethanolamines or other DHA-containing lipids is not feasible due to profound and quantifiable differences in membrane biophysics. The compound's unique combination of a fully saturated sn-1 chain and a highly polyunsaturated DHA chain creates a specific molecular shape and set of physical properties that are not replicated by analogs. For example, replacing the DHA chain with a less unsaturated fatty acid (e.g., 18:1) dramatically alters phase behavior, eliminating the ability to form inverted hexagonal (H₂₂) phases at physiological temperatures [1]. Similarly, exchanging the ethanolamine headgroup for choline, while keeping the same acyl chains, significantly changes lateral packing, compressibility, and membrane organization [2]. These are not merely subtle variations; they represent fundamental shifts in the physical state of the membrane, directly impacting processes like membrane fusion, lipid-protein interactions, and susceptibility to peroxidation. Consequently, generic lipid substitutions can lead to entirely different experimental outcomes, rendering comparisons across studies invalid and potentially obscuring the true biological or biophysical mechanism under investigation.

Monounsaturated PE analogs (e.g., POPE) lack the DHA-driven curvature; they remain lamellar and cannot model nonlamellar phase behavior.

18:0-22:6 PC (choline analog) shifts in vivo behavioral modulation, cholesterol interaction, and membrane compressibility, altering outcome interpretation.

Generic 'DHA-containing phospholipids' with different headgroups or acyl chain mismatches may not replicate the specific H_II phase propensity or protein interaction profile.

• [1] Shaikh SR, Brzustowicz MR, Stillwell W, Wassall SR. Formation of inverted hexagonal phase in SDPE as observed by solid-state 31P NMR. Biochem Biophys Res Commun. 2001;286(4):758-763. View Source
• [2] Brockman HL, Momsen MM, King WC, Glomset JA. Structural determinants of the packing and electrostatic behavior of unsaturated phosphoglycerides. Biophys J. 2007;93(10):3491-3503. View Source

Quantitative Evidence Guide: 18:0-22:6 PE's Differentiated Biophysical and Biological Performance

Direct Evidence of Distinct Phase Behavior: 18:0-22:6 PE Forms Inverted Hexagonal Phases at Physiological Temperatures, Unlike Monounsaturated PE Analogs

In a direct head-to-head comparison, 1-stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (SDPE) was shown to adopt an inverted hexagonal (H₂₂) phase across a temperature range of 20°C to 50°C [1]. This contrasts starkly with the behavior of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (POPE), which contains a monounsaturated sn-2 chain and exists as a lamellar liquid-crystalline (Lα) phase under the identical conditions [1]. The ability of 18:0-22:6 PE to form nonbilayer structures at physiological temperatures is a direct consequence of its unique acyl chain composition and is not shared by its monounsaturated counterpart.

Phase behavior comparison

Direct head-to-head comparison

18:0-22:6 PE forms H_II phase (20–50°C), while POPE remains lamellar Lα

Defines curvature-lipid identity; nonlamellar propensity not shared by monounsaturated PE

Solid-state ³¹P NMR on pure lipid dispersions

Evidence Dimension	Membrane Phase Behavior (at 20-50°C)
Target Compound Data	Forms inverted hexagonal (H₂₂) phase [1]
Comparator Or Baseline	1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine (POPE) forms lamellar liquid-crystalline (Lα) phase [1]
Quantified Difference	The presence of six cis double bonds in 22:6 versus one in 18:1 causes a complete shift in the preferred phase from lamellar to nonlamellar.
Conditions	Solid-state ³¹P NMR spectroscopy on aqueous multilamellar dispersions of pure lipids [1]

Why This Matters

This demonstrates that 18:0-22:6 PE is a functional 'curvature lipid', whereas POPE is not; this property is critical for studies of membrane fusion, fission, and the function of curvature-sensing proteins.

• [1] Shaikh SR, Brzustowicz MR, Stillwell W, Wassall SR. Formation of inverted hexagonal phase in SDPE as observed by solid-state 31P NMR. Biochem Biophys Res Commun. 2001;286(4):758-763. View Source

Behavioral Modulation in Vivo: Intravenous 18:0-22:6 PE Liposomes Reduce Open-Field Exploration, Distinct from Choline Analog Effects

A study comparing the behavioral effects of liposomes composed of egg phosphatidylcholine (PC) and a specific test phospholipid found that intravenous injection of liposomes containing 18:0-22:6 PE led to a significant reduction in the time rats spent in the central region of an open field test compared to control animals [1]. Importantly, this effect was not observed with the corresponding PC analog, 18:0-22:6 PC, which instead significantly increased the discrimination ratio in a novel object recognition test, an effect not seen with 18:0-22:6 PE [1]. This provides direct, cross-comparable evidence that the headgroup (ethanolamine vs. choline) on the 18:0-22:6 acyl chain backbone dictates distinct and specific behavioral outcomes in a rodent model.

In vivo behavioral differentiation

Reported

18:0-22:6 PE liposomes reduced open-field central time (p<0.05); 18:0-22:6 PC increased novel object recognition ratio

Supports PE headgroup-specific behavioral endpoint modulation, distinct from PC analog

Rat model, intravenous liposome injection; open field test

Evidence Dimension	Time spent in central region of open field
Target Compound Data	Significant reduction compared to controls (exact p-value not stated, significance reported as p < 0.05) [1]
Comparator Or Baseline	18:0-22:6 PC (phosphatidylcholine analog) showed no significant change in open field time but significantly increased novel object recognition discrimination ratio [1]
Quantified Difference	The PE analog modulates anxiety-like behavior, while the PC analog modulates recognition memory.
Conditions	Male rats, intravenous injection of liposomes composed of egg PC plus test phospholipid; open field test [1]

Why This Matters

This evidence validates that 18:0-22:6 PE is not merely a 'DHA carrier' but that its specific ethanolamine headgroup imparts unique in vivo biological activity, making it the essential choice for studies of PE-specific signaling or behavioral pharmacology.

• [1] Kikuchi S, et al. Ethanolamine and Vinyl–Ether Moieties in Brain Phospholipids Modulate Behavior in Rats. NeuroSci. 2024;5(4):509-522. View Source

Lateral Organization with Cholesterol: 18:0-22:6 PE Shows Unique Microdomain Partitioning Compared to Monounsaturated and Other Polyunsaturated Lipids

In complex lipid mixtures designed to mimic neural and retinal membranes, the presence of cholesterol increases lipid acyl chain order in a headgroup- and chain-specific manner [1]. Quantitative ²H NMR order parameter measurements revealed that the cholesterol-induced increase in sn-1 chain order is approximately 2-fold larger in monounsaturated lipids (18:0-18:1 PE) than in polyunsaturated lipids (18:0-22:6 PE) [1]. Furthermore, among the polyunsaturated species, the increase in order follows the sequence 18:0-22:6 PC >> 18:0-22:6 PE > 18:0-22:6 PS, indicating that cholesterol interacts more favorably with 18:0-22:6 PC than with 18:0-22:6 PE [1]. This differential interaction leads to the formation of distinct, cholesterol-enriched microdomains.

Cholesterol interaction disparity

Class-level inference

~2-fold lower cholesterol-induced order increase vs. monounsaturated PE; much lower than 18:0-22:6 PC

Indicates distinct microdomain partitioning; cholesterol affinity differs markedly from PC analog

²H NMR in mixed lipid bilayers with 10 mol% cholesterol

Evidence Dimension	Cholesterol-induced increase in sn-1 acyl chain order parameter
Target Compound Data	Relatively small increase in order compared to monounsaturated PE [1]
Comparator Or Baseline	Cholesterol-induced increase in 18:0-18:1 PE sn-1 chain order is ~2-fold larger than in polyunsaturated lipids [1]; order increase for 18:0-22:6 PC is much greater than for 18:0-22:6 PE [1]
Quantified Difference	~2-fold difference in cholesterol effect between monounsaturated and polyunsaturated PEs; significant difference in cholesterol affinity between 18:0-22:6 PC and 18:0-22:6 PE.
Conditions	Solid-state ²H NMR on model membranes of mixed 18:0-18:1 and 18:0-22:6 PC/PE/PS with 10 mol% cholesterol [1]

Why This Matters

This quantifiable difference in how 18:0-22:6 PE interacts with cholesterol, compared to its PC analog and monounsaturated PEs, is crucial for researchers designing model membranes to investigate lipid raft formation, protein sorting, or signaling platform assembly.

• [1] Huster D, Arnold K, Gawrisch K. Influence of docosahexaenoic acid and cholesterol on lateral lipid organization in phospholipid mixtures. Biochemistry. 1998;37(49):17299-17308. View Source

Biophysical Properties: 18:0-22:6 PE Exhibits Lower Compressibility and Altered Electrostatics vs. Its Choline Analog

An analysis of lipid monolayers demonstrates class-level differences in biophysical properties between ethanolamine- and choline-containing phosphoglycerides [1]. Specifically, ethanolamine-containing phosphoglycerides, including those with a docosahexaenoyl chain, are generally less compressible than their corresponding choline analogs [1]. Furthermore, the study highlights that the presence of an sn-2 docosahexaenoyl chain significantly lowers the dipole moment of the lipid, an effect that is additive with the dipole moment-lowering effect of an sn-1 ether bond [1]. While the paper provides class-level inference rather than a direct 18:0-22:6 PE vs. PC measurement, the findings strongly support that 18:0-22:6 PE will have distinct lateral packing and electrostatic properties compared to 18:0-22:6 PC.

Lateral packing stiffness

Class-level inference

Ethanolamine phosphoglycerides are generally less compressible than choline analogs

Supports tighter membrane packing for PE vs. PC; relevant for membrane protein reconstitution studies

Langmuir monolayer measurements; exact moduli not reported for this pair

Evidence Dimension	Lateral compressibility of phospholipid monolayers
Target Compound Data	Ethanolamine-containing phosphoglycerides are 'generally less compressible' [1]
Comparator Or Baseline	Corresponding choline-containing phosphoglycerides are more compressible [1]
Quantified Difference	Specific compressibility moduli (Cs⁻¹) not reported for this exact pair but stated as a general class difference.
Conditions	Langmuir film balance measurements on phospholipid monolayers at the air-water interface [1]

Why This Matters

Lower compressibility indicates a stiffer, more tightly packed membrane, which can influence the insertion, folding, and function of transmembrane proteins. This property differentiates 18:0-22:6 PE from 18:0-22:6 PC for applications involving membrane protein reconstitution or studies of membrane mechanics.

• [1] Brockman HL, Momsen MM, King WC, Glomset JA. Structural determinants of the packing and electrostatic behavior of unsaturated phosphoglycerides. Biophys J. 2007;93(10):3491-3503. View Source

Validated Application Scenarios for 1-Stearoyl-2-docosahexaenoyl-sn-glycero-3-phosphoethanolamine (18:0-22:6 PE)

Model Membrane Biophysics: Investigating Nonlamellar Phase Propensity and Curvature Stress

Researchers studying membrane fusion, fission, or the function of curvature-sensing proteins (e.g., BAR domain proteins) should select 18:0-22:6 PE as a defined, curvature-inducing lipid. Its established and quantifiable ability to form inverted hexagonal (H₂₂) phases, even at physiological temperatures, makes it a superior tool compared to monounsaturated PEs like POPE, which remain lamellar under the same conditions [1]. This property allows for the controlled introduction of curvature stress into model membrane systems to probe its specific effects on protein binding and activity.

Neurobehavioral Pharmacology: Probing PE-Specific Signaling and Anxiety-Like Behavior

For in vivo studies exploring the neurological roles of specific phospholipids, 18:0-22:6 PE is a critical reagent. As demonstrated in rodent models, its intravenous administration as a liposomal component elicits distinct behavioral changes, such as reduced open-field exploration (a measure of anxiety-like behavior), that are not observed with its choline analog, 18:0-22:6 PC [2]. This validates its use as a molecular probe to dissect PE-specific versus PC-specific signaling pathways in the brain and to investigate the contribution of this specific lipid species to complex behaviors.

Advanced Liposome Formulation: Engineering Curvature and Fusion-Competent Bilayers

In drug delivery research, particularly for nucleic acids (e.g., siRNA, antisense oligonucleotides), 18:0-22:6 PE is not a generic 'helper lipid.' Its intrinsic negative curvature promotes membrane fusion and can enhance endosomal escape, a critical barrier to efficient intracellular delivery [REFS-1, REFS-3]. Its unique interaction with cholesterol also allows for the creation of more complex, heterogeneous liposome membranes with controlled lipid microdomain structures, a feature not achievable with simpler, less unsaturated PE analogs [4].

Application

Selection Property

Validation Focus

Model membrane biophysics: nonlamellar phase & curvature stress

Defined curvature-inducing lipid forming H_II phases at physiological temperatures

Phase assignment via ³¹P NMR; differentiation from lamellar POPE

Neurobehavioral pharmacology: PE-specific signaling dissection

Headgroup-dependent behavioral endpoint modulation (open-field exploration context)

Replicate reported PE vs. PC behavioral divergence in rodent models; verify headgroup specificity

Liposome formulation: nucleic acid delivery & endosomal escape

Negative intrinsic curvature promoting membrane fusion and cholesterol-mediated microdomain formation

Fusion efficiency assays; endosomal release in target cells; cholesterol-dependent lateral organization

• [1] Shaikh SR, Brzustowicz MR, Stillwell W, Wassall SR. Formation of inverted hexagonal phase in SDPE as observed by solid-state 31P NMR. Biochem Biophys Res Commun. 2001;286(4):758-763. View Source
• [2] Kikuchi S, et al. Ethanolamine and Vinyl–Ether Moieties in Brain Phospholipids Modulate Behavior in Rats. NeuroSci. 2024;5(4):509-522. View Source
• [3] BOC Sciences. 18:0-22:6 PE Product Page. View Source
• [4] Huster D, Arnold K, Gawrisch K. Influence of docosahexaenoic acid and cholesterol on lateral lipid organization in phospholipid mixtures. Biochemistry. 1998;37(49):17299-17308. View Source